![molecular formula C19H16N2O2 B268587 N-[2-(benzyloxy)phenyl]nicotinamide](/img/structure/B268587.png)
N-[2-(benzyloxy)phenyl]nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(benzyloxy)phenyl]nicotinamide, also known as BPN or Compound 14, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BPN belongs to the class of nicotinamide phosphoribosyltransferase (NAMPT) inhibitors, which have been studied for their role in treating various diseases, including cancer, inflammation, and metabolic disorders.
Mechanism of Action
N-[2-(benzyloxy)phenyl]nicotinamide works by inhibiting NAMPT, which is a rate-limiting enzyme in the NAD+ salvage pathway. NAD+ is an essential coenzyme involved in various cellular processes, including DNA repair, metabolism, and signaling. By inhibiting NAMPT, this compound can reduce NAD+ levels, leading to cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. Studies have shown that this compound can induce cell death in cancer cells by inhibiting NAMPT and reducing NAD+ levels. In addition, this compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. This compound has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
N-[2-(benzyloxy)phenyl]nicotinamide has several advantages for lab experiments, including its high potency and selectivity for NAMPT inhibition. However, this compound also has some limitations, including its poor solubility in aqueous solutions and its potential toxicity at high doses.
Future Directions
There are several potential future directions for research on N-[2-(benzyloxy)phenyl]nicotinamide. One area of interest is the development of more potent and selective NAMPT inhibitors based on the structure of this compound. Another area of interest is the study of the effects of this compound on other cellular processes, such as autophagy and apoptosis. Additionally, there is interest in exploring the potential therapeutic applications of this compound in other diseases, such as neurodegenerative disorders and cardiovascular disease.
Synthesis Methods
N-[2-(benzyloxy)phenyl]nicotinamide can be synthesized using a multi-step process involving the reaction of 2-chloronicotinic acid with benzyl alcohol, followed by the addition of 2-hydroxybenzaldehyde and subsequent reduction with sodium borohydride. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.
Scientific Research Applications
N-[2-(benzyloxy)phenyl]nicotinamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that this compound inhibits NAMPT, which is a key enzyme involved in the production of nicotinamide adenine dinucleotide (NAD+), an essential coenzyme involved in various cellular processes. By inhibiting NAMPT, this compound can reduce NAD+ levels, leading to cell death in cancer cells.
properties
Molecular Formula |
C19H16N2O2 |
---|---|
Molecular Weight |
304.3 g/mol |
IUPAC Name |
N-(2-phenylmethoxyphenyl)pyridine-3-carboxamide |
InChI |
InChI=1S/C19H16N2O2/c22-19(16-9-6-12-20-13-16)21-17-10-4-5-11-18(17)23-14-15-7-2-1-3-8-15/h1-13H,14H2,(H,21,22) |
InChI Key |
BXNCPNOBHOSWCC-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)COC2=CC=CC=C2NC(=O)C3=CN=CC=C3 |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC=C2NC(=O)C3=CN=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.